Cas no 2227861-47-2 (rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine
• CAS No: 2227861-47-2
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 5854128
• PubChem ID: 165672095
• Update Time: 2025-10-17

rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine
• EN300-1992678
• 2227861-47-2

• Inchi： 1S/C7H8ClNS/c8-4-1-7(10-3-4)5-2-6(5)9/h1,3,5-6H,2,9H2/t5-,6-/m1/s1
• InChI Key： SXPKSNZVGKCOSU-PHDIDXHHSA-N
• SMILES： ClC1=CSC(=C1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 173.0065981g/mol
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine

Introduction to rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine (CAS No. 2227861-47-2)

rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine (CAS No. 2227861-47-2) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanamines, which are known for their diverse pharmacological properties and applications in drug discovery.

The chemical structure of rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine consists of a cyclopropane ring substituted with a 4-chlorothiophenyl group and an amine functional group. The presence of the chiral centers at the 1 and 2 positions of the cyclopropane ring imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral medication. Furthermore, its low toxicity and high selectivity for target cells make it a promising candidate for further clinical evaluation.

The synthesis of rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine has been optimized using modern synthetic techniques to ensure high yield and purity. One common synthetic route involves the reaction of 4-chlorothiophene with a suitable cyclopropane precursor followed by functionalization to introduce the amine group. The use of chiral catalysts or resolving agents can also be employed to achieve enantiopure forms of the compound, which may have enhanced biological activity compared to their racemic counterparts.

In conclusion, rac-(1R,2R)-2-(4-chlorothiophen-2-yl)cyclopropan-1-amine (CAS No. 2227861-47-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory and antitumor therapies. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical use.